Cas no 106112-21-4 (Propanoic acid, 2-[(4-methylphenyl)hydrazono]-, ethyl ester, (Z)-)
106112-21-4 structure
Product Name:Propanoic acid, 2-[(4-methylphenyl)hydrazono]-, ethyl ester, (Z)-
CAS No:106112-21-4
MF:C12H16N2O2
MW:220.267642974854
CID:1174565
PubChem ID:5869320
Update Time:2025-04-20
Propanoic acid, 2-[(4-methylphenyl)hydrazono]-, ethyl ester, (Z)- Chemical and Physical Properties
Names and Identifiers
-
- Propanoic acid, 2-[(4-methylphenyl)hydrazono]-, ethyl ester, (Z)-
- SCHEMBL20142642
- ethyl (2E)-2-[2-(4-methylphenyl)hydrazinylidene]propanoate
- CCG-247435
- SCHEMBL20159628
- HMS560C04
- AKOS005407876
- STK158288
- 106112-21-4
- Ethyl 2-[2-(4-methylphenyl)hydrazinylidene]propanoate
- DTXSID101168466
-
- Inchi: 1S/C12H16N2O2/c1-4-16-12(15)10(3)13-14-11-7-5-9(2)6-8-11/h5-8,14H,4H2,1-3H3/b13-10+
- InChI Key: VGQFTIZOYVRVKW-JLHYYAGUSA-N
- SMILES: O(C(/C(/C)=N/NC1C=CC(C)=CC=1)=O)CC
Computed Properties
- Exact Mass: 220.12128
- Monoisotopic Mass: 220.121177757g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 256
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 50.7Ų
Experimental Properties
- PSA: 50.69
Propanoic acid, 2-[(4-methylphenyl)hydrazono]-, ethyl ester, (Z)- Related Literature
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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